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Compound of Interest

Compound Name:
2-amino-N,N-

dimethylPentanamide

Cat. No.: B13432199

Get Quote

Executive Summary
2-amino-N,N-dimethylpentanamide (also known as N,N-Dimethylnorvalinamide) is a non-

canonical amino acid derivative characterized by a five-carbon aliphatic backbone (norvaline)

and a tertiary amide terminus. Unlike standard primary amides, the N,N-dimethyl substitution

confers unique physicochemical properties, including increased lipophilicity, enhanced solubility

in organic solvents, and significant resistance to enzymatic hydrolysis by amidases.

In medicinal chemistry, this motif serves as a critical C-terminal capping group. By replacing the

native carboxyl or primary amide terminus of a peptide with the N,N-dimethyl amide,

researchers can dramatically extend the plasma half-life of peptide therapeutics while

maintaining the hydrogen-bond accepting capability required for receptor binding.

Chemical Profile & Properties[1][2][3][4][5]
The molecule represents a structural hybrid between the lipophilic amino acid Norvaline and

the solubilizing Dimethylamine moiety.

Physicochemical Data[1]
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Property Value / Description Note

IUPAC Name
2-amino-N,N-

dimethylpentanamide

Molecular Formula

Molecular Weight 144.22 g/mol Small Fragment (<150 Da)

Physical State
Light yellow oil (Free base) /

White solid (HCl)
Hygroscopic as salt

Solubility
High in MeOH, DCM, DMSO;

Moderate in Water

LogP (Predicted) ~0.8 - 1.1
Lipophilic enough for CNS

penetration

pKa (Amine) ~8.5 - 9.0
Typical for

-amino amides

Chirality
Available as (S), (R), or

Racemic

(S)-enantiomer is Norvaline

analog

Structural Logic Diagram (SAR)
The following diagram illustrates the functional roles of each structural component within a drug

design context.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13432199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-amino-N,N-dimethylpentanamide

Pentyl Side Chain
(Norvaline Skeleton)

Alpha-Amine (NH2)
(Attachment Point)

N,N-Dimethyl Amide

Increases Lipophilicity
(Membrane Permeability)

Metabolic Stability
(Resists Amidases)

Improves Solubility
(No H-bond Donor)

Click to download full resolution via product page

Figure 1: Structure-Activity Relationship (SAR) breakdown of the 2-amino-N,N-
dimethylpentanamide scaffold.

Synthetic Methodology
The synthesis of 2-amino-N,N-dimethylpentanamide is best achieved through a Boc-

protection strategy starting from Norvaline. This route avoids racemization and allows for the

isolation of high-purity intermediates.[1]

Reaction Scheme
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Figure 2: Step-wise synthetic pathway from Norvaline to the target hydrochloride salt.

Detailed Protocol
Step 1: N-Boc Protection

Dissolve Norvaline (1.0 eq) in 1N NaOH/Dioxane (1:1 v/v).

Cool to 0°C and add Di-tert-butyl dicarbonate (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b13432199/docs?utm_src=pdf-body-img#2-amino-n-n-dimethylpentanamide-technical-monograph-synthetic-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13432199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


, 1.1 eq) dropwise.

Stir at RT for 12 hours. Acidify with KHSO4 to pH 2-3.

Extract with EtOAc, wash with brine, dry over

, and concentrate to yield Boc-Norvaline.

Step 2: Amidation (The Critical Step) Rationale: Direct reaction of esters with dimethylamine is

slow. Using a coupling reagent (HATU or EDC) ensures rapid conversion without racemization.

Dissolve Boc-Norvaline (1.0 eq) in dry DMF.

Add HATU (1.1 eq) and DIPEA (3.0 eq). Stir for 10 min to activate the carboxylate.

Add Dimethylamine hydrochloride (1.2 eq).

Stir at RT for 4-6 hours. Monitor by TLC (formation of a less polar spot).

Workup: Dilute with EtOAc, wash sequentially with 1N HCl, sat.

, and brine.[1]

Concentrate to obtain the Boc-protected amide as a colorless oil.

Step 3: Deprotection

Dissolve the intermediate in 4M HCl in Dioxane (5-10 mL/g).

Stir at RT for 1-2 hours until gas evolution (

, Isobutylene) ceases.

Concentrate in vacuo. Triturate the residue with diethyl ether to precipitate the product.

Filter and dry to yield 2-amino-N,N-dimethylpentanamide hydrochloride as a white

hygroscopic solid.

Analytical Characterization
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Verification of the structure is performed using Proton NMR (

-NMR).[2] The following data corresponds to the free base in

.

Expected

-NMR (400 MHz,

):

Chemical Shift
(

)

Multiplicity Integration Assignment Interpretation

5.19 Broad Singlet 2H

Primary amine

protons

(exchangeable).

4.40
Triplet (

)
1H -CH

Characteristic

methine proton

adjacent to

amine and

carbonyl.

3.08 Singlet 3H

Amide methyl

group A (distinct

due to restricted

rotation).

2.98 Singlet 3H
Amide methyl

group B.

1.60 - 1.35 Multiplet 4H

Norvaline side

chain

methylenes.

0.95 Triplet 3H

Terminal methyl

of the pentyl

chain.
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Note: The appearance of two distinct singlets for the N-methyl groups (3.08 and 2.98 ppm)

confirms the formation of the tertiary amide bond, which exhibits restricted rotation on the NMR

timescale.

Applications in Drug Discovery[8]
Peptidomimetic "Capping"
In peptide therapeutics, the C-terminus is a primary site of degradation by carboxypeptidases.

Mechanism: Converting the C-terminal carboxylate to an N,N-dimethylamide creates steric

bulk that prevents the enzyme from docking and hydrolyzing the bond.

Advantage: Unlike a simple primary amide (

), the dimethyl variant is more lipophilic, improving blood-brain barrier (BBB) permeability.

Fragment-Based Drug Discovery (FBDD)
This molecule serves as an ideal "fragment" for screening against GPCRs and enzymes.

Ligand Efficiency: It possesses a low molecular weight (144 Da) but high specific binding

potential via the amine (cationic interaction) and the amide oxygen (H-bond acceptor).

Vector: The pentyl chain provides a hydrophobic vector to explore "greasy" pockets in

binding sites (e.g., hydrophobic S1 pockets in proteases).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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